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Compound of Interest

Compound Name: Dacthal

Cat. No.: B1668884

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of Dacthal, also known as
DCPA or chlorthal-dimethyl, in various organic solvents. Dacthal is a pre-emergent herbicide,
and understanding its solubility is crucial for formulation development, environmental fate
analysis, and toxicological studies. This document compiles quantitative solubility data, outlines
a standard experimental protocol for solubility determination, and presents a visual workflow of
the process.

Solubility Data of Dacthal (DCPA)

The solubility of Dacthal in organic solvents is a critical parameter for its application and
persistence. The following table summarizes the available quantitative data on the solubility of
Dacthal in several common organic solvents.
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Organic Solvent Temperature (°C) Solubility
Benzene 25 250 g/kg[1]
Toluene 25 170 g/kg[1]
Xylene 25 140 g/kg[1]
Dioxane 25 120 g/kg[1]
Acetone 25 100 g/kg[1]
Carbon Tetrachloride 25 70 g/kg[1]
Cyclohexanone Not Specified > 5% wiv[2]
Benzene 20 250,000 mg/L[3]
Toluene 20 170,000 mg/L[3]
Xylene 20 140,000 mg/L[3]
Acetone 20 100,000 mg/L[3]
DMSO Not Specified 16.67 mg/mL (with heating)[4]

It is important to note that Dacthal is virtually insoluble in water, with a reported solubility of 0.5
mg/L at 25°CJ[5][6]. The solubility in organic solvents, in descending order, is generally
benzene, toluene, xylene, dioxane, acetone, and carbon tetrachloride[7].

Experimental Protocol for Solubility Determination

While specific experimental protocols for determining the solubility of Dacthal were not
explicitly detailed in the reviewed literature, a standard and widely accepted method for
determining the solubility of a solid compound in an organic solvent is the isothermal saturation
method. This method involves saturating a solvent with the solute at a constant temperature
and then measuring the concentration of the dissolved solute.

Objective: To determine the saturation solubility of Dacthal in a given organic solvent at a
specified temperature.

Materials:
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o Dacthal (analytical standard)

e Selected organic solvent (HPLC grade or equivalent)
o Thermostatically controlled shaker or water bath

e Analytical balance

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 um PTFE)

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or Gas Chromatography (GC) system.

o Scintillation vials or other suitable sealed containers
Procedure:
e Preparation of Supersaturated Solution:

o Add an excess amount of Dacthal to a known volume of the organic solvent in a sealed
container. The excess solid should be clearly visible.

o Place the container in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25°C).

o Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Collection and Preparation:
o After the equilibration period, cease agitation and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pipette. To avoid drawing in
solid particles, it is advisable to use a syringe fitted with a filter.
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o Dilute the collected sample with a known volume of the same organic solvent to a
concentration that falls within the linear range of the analytical instrument.

e Analysis:

o Analyze the diluted sample using a calibrated HPLC or GC method to determine the
concentration of Dacthal.

o Prepare a series of standard solutions of Dacthal in the same solvent to create a
calibration curve.

o The concentration of Dacthal in the original saturated solution is calculated by multiplying
the concentration of the diluted sample by the dilution factor.

o Data Reporting:

o The solubility is typically reported in units of g/L, mg/mL, or moles/L at the specified
temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of Dacthal in an organic solvent.
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Caption: Experimental workflow for determining Dacthal solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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